Cas no 120099-61-8 ((3S)-3-methoxypyrrolidine)

• Product Name: (3S)-3-methoxypyrrolidine
• CAS No: 120099-61-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD09953438
• CID: 1006077
• PubChem ID: 26191850
• Update Time: 2025-04-20

(3S)-3-methoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methoxypyrrolidine
• (3S)-3-Methoxypyrrolidine
• (S)-3-Methoxy-pyrrolidine
• (S)-3-Methoxypyrrolidine hydrochloride
• [S]-3-methoxy-pyrrolidine
• 3S-methoxy-pyrrolidine
• CTK0F9210
• PubChem14801
• Pyrrolidine, 3-methoxy-, (S)-
• S-3MEHP
• SureCN91546
• Pyrrolidine, 3-methoxy-, (3S)-
• DTXSID20649879
• 120099-61-8
• AM91097
• MFCD09953438
• SCHEMBL13088407
• SCHEMBL91546
• A804431
• BS-12764
• AKOS006311315
• P10861
• AKOS015851010
• EN300-147726
• BWRWNUQAQPAYCK-YFKPBYRVSA-N
• W-205077
• CS-0053758
• (3S)-3-methoxypyrrolidine

• MDL： MFCD09953438
• Inchi： 1S/C5H11NO/c1-7-5-2-3-6-4-5/h5-6H,2-4H2,1H3/t5-/m0/s1
• InChI Key： BWRWNUQAQPAYCK-YFKPBYRVSA-N
• SMILES： O(C)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 123 ºC
• Flash Point: 35 ºC
• PSA: 21.26